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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

A comprehensive evaluation of fluorescent probes for mitochondrial staining reveals a lack of

evidence for the use of SOLVENT RED 195 in biological applications. This guide, therefore,

provides a comparative analysis of established mitochondrial dyes and outlines a universal

protocol for assessing the specificity of any potential mitochondrial probe.

For researchers, scientists, and drug development professionals, the accurate visualization of

mitochondria is crucial for understanding cellular processes in both health and disease. The

selection of an appropriate fluorescent probe is paramount for achieving reliable and

reproducible results. While a query was made for the mitochondrial specificity of SOLVENT
RED 195, a thorough review of scientific literature and commercial product information reveals

no evidence of its use as a biological stain for mitochondria or any other cellular organelle. Its

primary application is in the industrial sector for coloring plastics and synthetic fibers.[1][2][3][4]

[5][6][7][8][9]

This guide will, therefore, focus on providing a framework for assessing mitochondrial stain

specificity and offer a comparison of well-established and validated mitochondrial dyes.
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The selection of a mitochondrial dye depends on the specific experimental requirements, such

as whether the cells are live or fixed, and whether the goal is to assess mitochondrial

membrane potential or simply to visualize mitochondrial morphology. Below is a comparison of

commonly used mitochondrial probes.

Feature
MitoTracker Green
FM

MitoTracker Red
CMXRos

JC-1

Mechanism of Action

Covalently binds to

mitochondrial

proteins, largely

independent of

membrane potential.

[10][11]

Accumulates in

mitochondria based

on membrane

potential and

covalently binds to

thiol groups.[12]

A ratiometric dye that

forms J-aggregates in

healthy mitochondria

with high membrane

potential.[13][14][15]

[16][17]

Spectral Properties

(Ex/Em)
~490 / 516 nm[18] ~579 / 599 nm[19]

Monomer: ~514 / 529

nm; J-aggregates:

~585 / 590 nm[13][16]

Fixability
Not recommended for

fixation.[18]

Well-retained after

fixation with

aldehydes.

Not ideal for fixation

as it can affect the

aggregation state.

Membrane Potential

Dependence

Largely independent.

[10][11]
Dependent.[12]

Dependent; used to

measure membrane

potential changes.[13]

[14][15][16][17]

Primary Application

Staining mitochondria

for morphology and

mass, regardless of

membrane potential.

[11]

Staining mitochondria

in live and fixed cells,

dependent on

membrane potential.

Assessing

mitochondrial

membrane potential

through the ratio of

red to green

fluorescence.[13][14]

[15][16][17]
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To validate the specificity of a novel or uncharacterized fluorescent probe for mitochondria, a

co-localization experiment with a known mitochondrial marker is the gold standard.

1. Cell Culture and Staining:

Culture an appropriate cell line (e.g., HeLa, A549) on glass-bottom dishes or coverslips to

~70-80% confluency.

For a positive control for mitochondrial localization, transfect cells with a plasmid encoding a

fluorescent protein targeted to the mitochondria (e.g., mito-GFP) or use a well-characterized

mitochondrial stain with a different emission spectrum as a reference.

Prepare a working solution of the test probe in pre-warmed cell culture medium. The optimal

concentration should be determined empirically to maximize signal-to-noise ratio and

minimize cytotoxicity.

Incubate the cells with the test probe for 15-30 minutes at 37°C, protected from light.

Wash the cells two to three times with pre-warmed buffer (e.g., PBS) to remove unbound

dye.

2. Co-staining with Organelle Markers (Optional but Recommended for Comprehensive

Specificity Analysis):

To assess off-target staining, co-stain with markers for other organelles such as the

endoplasmic reticulum (ER-Tracker™), lysosomes (LysoTracker™), and the Golgi apparatus.

3. Image Acquisition:

If the experiment involves endpoint analysis, cells can be fixed with 4% paraformaldehyde.

Acquire images using a confocal laser scanning microscope with the appropriate laser lines

and emission filters for the test probe and the reference mitochondrial marker.

Capture multi-channel images to visualize the spatial distribution of both fluorescent signals

within the same cell.

4. Quantitative Co-localization Analysis:
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Use image analysis software (e.g., ImageJ/Fiji with the JACoP plugin) to quantify the degree

of overlap between the fluorescence signals of the test probe and the mitochondrial marker.

The Pearson's Correlation Coefficient (PCC) is a commonly used metric, where a value

close to +1 indicates a high degree of positive co-localization.

Cell Preparation

Staining Image Acquisition Data AnalysisCell Culture Transfection (e.g., mito-GFP)

Incubate with Test Probe Co-stain with Organelle Markers Wash Cells Fixation (Optional) Confocal Microscopy Define Regions of Interest Co-localization Analysis (PCC)

Click to download full resolution via product page

Experimental workflow for assessing mitochondrial stain specificity.

Selecting the Right Mitochondrial Probe
The choice of a mitochondrial dye is critical and should be guided by the experimental

question. The following decision tree illustrates a simplified selection process.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body-img#assessing-mitochondrial-specificity-a-comparative-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Experimental Goal

Live or Fixed Cells?

Live Cell Imaging

Live

Fixed Cell Imaging

Fixed

Measure Membrane Potential? Use Fixable Dye
(e.g., MitoTracker Red CMXRos)

Use Potential-Dependent Dye
(e.g., JC-1, TMRM)

Yes

Use Potential-Independent Dye
(e.g., MitoTracker Green FM)

No

Click to download full resolution via product page

Decision tree for selecting a mitochondrial stain.

In conclusion, while SOLVENT RED 195 is not a suitable candidate for mitochondrial staining,

a variety of well-validated fluorescent probes are available to researchers. By following a

rigorous validation protocol involving co-localization with known mitochondrial markers and

quantitative analysis, scientists can ensure the accuracy and reliability of their findings in the

study of mitochondrial biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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